Cas no 52483-04-2 (2(1H)-Naphthalenone,octahydro-5,6-dihydroxy-5,8a-dimethyl-3-(1-methylethylidene)-, (4aS,5R,6S,8aS)-)

52483-04-2 structure
Product name:2(1H)-Naphthalenone,octahydro-5,6-dihydroxy-5,8a-dimethyl-3-(1-methylethylidene)-, (4aS,5R,6S,8aS)-
2(1H)-Naphthalenone,octahydro-5,6-dihydroxy-5,8a-dimethyl-3-(1-methylethylidene)-, (4aS,5R,6S,8aS)- Chemical and Physical Properties
Names and Identifiers
-
- 2(1H)-Naphthalenone,octahydro-5,6-dihydroxy-5,8a-dimethyl-3-(1-methylethylidene)-, (4aS,5R,6S,8aS)-
- Cuauthemone
- (4aR)-Decahydro-5α,6α-dihydroxy-5,8aβ-dimethyl-3-isopropylidenenaphthalen-2-one
- (4aR,5S,6R,8aR)-5,6-dihydroxy-5,8a-dimethyl-3-propan-2-ylidene-1,4,4a,6,7,8-hexahydronaphthalen-2-one
- 52483-04-2
- MolPort-005-945-144
- Q27106255
- (4aR,5S,6R,8aR)-5,6-dihydroxy-3-isopropylidene-5,8a-dimethyl-decalin-2-one
- C09645
- DTXSID00331806
- NP-008379
- Cuauhtemone
- CHEBI:3935
- ZINC04098250
- AC1L9CO2
-
- Inchi: InChI=1S/C15H24O3/c1-9(2)10-7-12-14(3,8-11(10)16)6-5-13(17)15(12,4)18/h12-13,17-18H,5-8H2,1-4H3/t12-,13-,14-,15+/m1/s1
- InChI Key: JYWBCQDZTOFWOI-TUVASFSCSA-N
- SMILES: CC(=C1CC2C(CCC(C2(C)O)O)(CC1=O)C)C
Computed Properties
- Exact Mass: 252.17262
- Monoisotopic Mass: 252.173
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 408
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- Density: 1.126
- Boiling Point: 372.9°Cat760mmHg
- Flash Point: 193.5°C
- Refractive Index: 1.539
- PSA: 57.53
2(1H)-Naphthalenone,octahydro-5,6-dihydroxy-5,8a-dimethyl-3-(1-methylethylidene)-, (4aS,5R,6S,8aS)- Related Literature
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Ling Wang,Haihuan Wang,Haichao Yu,Feng Luo,Jiehua Li,Hong Tan RSC Adv., 2016,6, 114532-114540
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Shu Jun Zhen,Feng Ling Guo,Li Qiang Chen,Yuan Fang Li,Qing Zhang Chem. Commun., 2011,47, 2562-2564
-
Fabrice Goubard,Frédéric Dumur RSC Adv., 2015,5, 3521-3551
-
W. Avansi,C. L. P. Oliveira,C. Ribeiro,E. R. Leite,V. R. Mastelaro CrystEngComm, 2016,18, 7636-7641
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Sohyun Park,Hungu Kang,Hyo Jae Yoon J. Mater. Chem. A, 2019,7, 14419-14446
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